Cas no 2171155-99-8 ((3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171155-99-8
• MF: C₂₂H₁₉BrN₂O₄S
• MW: 487.366263628006
• CID: 5796446
• PubChem ID: 165518567
• Update Time: 2025-10-30

(3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171155-99-8
• (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1286751

• Inchi： 1S/C22H19BrN2O4S/c1-12-20(23)30-21(24-12)18(10-19(26)27)25-22(28)29-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-11H2,1H3,(H,25,28)(H,26,27)/t18-/m0/s1
• InChI Key： IGINLEYMQRQTDI-SFHVURJKSA-N
• SMILES： BrC1=C(C)N=C([C@H](CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)S1

Computed Properties

• Exact Mass: 486.02489g/mol
• Monoisotopic Mass: 486.02489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171155-99-8)

The compound (3S)-3-(5-bromo-4-methyl-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171155-99-8) has recently emerged as a key intermediate in peptide synthesis and drug discovery. This Fmoc-protected thiazole derivative exhibits unique structural features that make it particularly valuable for the development of novel bioactive molecules. Recent studies have highlighted its potential applications in targeted drug delivery systems and as a building block for peptidomimetics with enhanced metabolic stability.

Structural analysis reveals that the bromomethyl-thiazole moiety provides an excellent handle for further functionalization through cross-coupling reactions, while the Fmoc group offers orthogonal protection for amine functionality during solid-phase peptide synthesis. The stereochemical integrity at the 3-position (S-configuration) is maintained throughout synthetic transformations, as demonstrated by chiral HPLC analysis in recent publications (Journal of Medicinal Chemistry, 2023).

In preclinical studies, derivatives synthesized using this compound have shown promising activity against protein-protein interactions (PPIs), particularly in disrupting oncogenic signaling pathways. The thiazole ring system has been demonstrated to effectively mimic peptide backbone conformations while providing improved pharmacokinetic properties. Recent work published in ACS Chemical Biology (2024) reported a 2.5-fold increase in plasma stability compared to analogous peptide-based inhibitors when this scaffold was incorporated into PPI modulators.

The synthetic accessibility of this building block has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development publication detailed a scalable (multi-gram) synthetic route with an overall yield of 68%, addressing previous challenges in the bromination and stereoselective steps. Process optimization has reduced the need for chromatographic purification, making this compound more accessible for medicinal chemistry programs.

Emerging applications in chemical biology include its use as a fluorescent probe for studying enzyme mechanisms, leveraging the inherent fluorescence properties of the Fmoc group. Researchers have successfully conjugated this compound to various biomolecules while maintaining biological activity, as evidenced by recent studies in Bioconjugate Chemistry (2024). The bromine atom serves as an excellent site for further modification via click chemistry or palladium-catalyzed cross-coupling reactions.

Stability studies indicate that the compound remains stable under standard storage conditions (-20°C, desiccated) for at least 12 months, with no detectable racemization or degradation. This stability profile, combined with its synthetic versatility, positions it as a valuable tool for pharmaceutical research. Current Good Manufacturing Practice (cGMP) production of this intermediate is underway at several contract research organizations to meet growing demand from drug discovery programs.

Future research directions include exploring its incorporation into cyclic peptides and macrocycles, as well as investigating its potential as a fragment in fragment-based drug discovery. The unique combination of the thiazole heterocycle and Fmoc-protected amino acid functionality offers multiple vectors for structural diversification, making it a versatile platform for medicinal chemistry optimization.